3-Chloro-1-methylisoquinolin-5-amine

• Molecular Formula: C10H9ClN2
• Molecular Weight: 192.64 g/mol
• IUPAC Name: 3-chloro-1-methylisoquinolin-5-amine
• InChI: InChI=1S/C10H9ClN2/c1-6-7-3-2-4-9(12)8(7)5-10(11)13-6/h2-5H,12H2,1H3
• InChI Key: WDPFKUHZQWZKFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC=C(C2=CC(=N1)Cl)N

Description

3-Chloro-1-methylisoquinolin-5-amine is a useful research compound. Its molecular formula is C10H9ClN2 and its molecular weight is 192.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chloro-1-methyl-5-nitroisoquinoline (2.0 g, 9.0 mmol) in dioxane (48 mL) and MeOH (10 mL) was added nickel (11) chloride hydrate (66 mg, 0.4 mmol), followed by sodium borohydride (0.7 g, 18 mmol). After stirring for two hours, the mixture was quenched by the addition of water (30 mL). The mixture was extracted with EtOAc, then the combined organics were washed with 10% NH4OH (aq) then saturated NaCl (aq). The organics were dried over Na2SO4, filtered, and concentrated. The residue was purified by silica gel chromatography eluting with 20% EtOAc/hexanes to afford the title compound: 1H NMR (500 MHz, CDCl3): δ 7.55 (s, 1H), 7.53 (d, J=8.5 Hz, 1H); 7.39 (t, J=8.5 Hz, 1H); 6.96 (d, J=8.0 Hz, 1H); 2.98 (s, 3H).